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Compound of Interest

Compound Name: Hydrazine acetate

Cat. No.: B1329945

An In-depth Technical Guide to Hydrazine
Acetate

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of hydrazine acetate, a versatile
reagent in organic synthesis. It covers its chemical structure, physicochemical properties,
synthesis protocols, and key applications, with a focus on data presentation and experimental
detail to support advanced research and development.

Chemical Structure and Properties

Hydrazine acetate, with the chemical formula C2HsN20z2, is the salt formed from the reaction
of hydrazine and acetic acid.[1][2] It exists as a white to light yellow crystalline powder.[1][2]
The structure consists of the hydrazinium cation (HzN-NHs*) and the acetate anion
(CHsCOO").

Caption: lonic structure of hydrazinium acetate.

The following table summarizes the key physical and chemical properties of hydrazine
acetate.
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Property Value Reference(s)

Molecular Formula C2HsN20:2 [11[3]

Molecular Weight 92.10 g/mol [1][4]
White to light yellow crystalline

Appearance [1]
powder

Melting Point 100-102 °C [1][5]

Boiling Point 171.46 °C (estimate) [1]

Density 1.2495 g/cm3 (estimate) [1]

N Highly soluble in water and
Solubility [1][6]

polar solvents

Storage Conditions

2-8°C, inert atmosphere, keep

in a dark place

[1]2]

Element Percentage
Carbon 26.09%
Hydrogen 8.76%
Nitrogen 30.42%
Oxygen 34.74%

Synthesis of Hydrazine Acetate

The most common method for synthesizing hydrazine acetate is through the direct acid-base

reaction of hydrazine hydrate with glacial acetic acid.[7]

Materials:

e 85% Hydrazine hydrate (0.5 mol, 28.5 mL)

e Glacial acetic acid (0.5 mol, 28.6 mL)
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Round-bottomed flask (100 mL)
Ice bath

Stirring apparatus

Reduced pressure distillation setup
Chloroform

Ethanol

Procedure:

Add 85% hydrazine hydrate to a 100 mL round-bottomed flask.
Place the flask in an ice bath and begin stirring.

Slowly add glacial acetic acid dropwise, maintaining the reaction temperature between 0-
10°C.[8]

After the addition is complete, continue stirring the mixture at room temperature for 40
minutes.[8]

Remove the water from the reaction mixture by distillation under reduced pressure.[8]

To the remaining liquid, add a 1:1 (v/v) mixture of chloroform and ethanol (20 mL) and stir in
an ice bath to induce crystallization.[8]

For further crystallization, transfer the mixture to a refrigerator at 4°C.[8]

Remove the solvent by evaporation under reduced pressure to obtain the final white solid
product.[8]

A typical yield for this procedure is approximately 90.5%.[8]
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Reactants
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Caption: Workflow for the synthesis of hydrazine acetate.

Applications in Research and Development

Hydrazine acetate is a valuable reagent in various areas of organic synthesis and materials
science.

o Organic Synthesis: It serves as a building block for preparing a wide range of organic
derivatives.[5][9] It is also used as a reducing agent.[7]

o Carbohydrate Chemistry: It is employed for the cleavage of glycosidic esters and for the
anomeric denitration of carbohydrates.[5][7]

o Pharmaceuticals and Agrochemicals: It is a key intermediate in the synthesis of various
pharmaceutical and agrochemical compounds.[7]

o Materials Science: Hydrazine acetate is utilized in the production of polymers and resins
with enhanced thermal stability and in the development of fuel cell technology.[7]
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Caption: Key application areas of hydrazine acetate.

Safety and Handling

Hydrazine acetate is considered a hazardous chemical and requires careful handling.[2]

Hazard Statement GHS Code(s) Reference(s)
Toxic if swallowed, in contact
_ _ . H301 + H311 + H331 [3]
with skin or if inhaled
May cause an allergic skin
) H317 [3]
reaction
May cause cancer H350 [3]
Very toxic to aquatic life H400 [3]
Causes severe skin burns and
H314
eye damage
May cause genetic defects H340

Recommended Personal Protective Equipment (PPE):
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e Eyeshields and faceshields

e Gloves

o Type P2 or P3 respirator cartridges

Store in a cool, dry, well-ventilated area in tightly sealed containers, away from incompatible
substances.[2]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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